Cas no 1006319-34-1 (Methyl 1-cyclopentyl-1H-pyrazole-3-carboxylate)

• Product Name: Methyl 1-cyclopentyl-1H-pyrazole-3-carboxylate
• CAS No: 1006319-34-1
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD08559060
• CID: 3060846
• PubChem ID: 19576781
• Update Time: 2025-11-01

Methyl 1-cyclopentyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-cyclopentyl-1H-pyrazole-3-carboxylate
• STK351540
• CS-0241070
• AKOS000319181
• methyl 1-cyclopentylpyrazole-3-carboxylate
• DTXSID201248778
• EN300-231211
• GQB31934
• 1006319-34-1
• MFCD08559060
• methyl1-cyclopentyl-1H-pyrazole-3-carboxylate

• MDL： MFCD08559060
• Inchi： 1S/C10H14N2O2/c1-14-10(13)9-6-7-12(11-9)8-4-2-3-5-8/h6-8H,2-5H2,1H3
• InChI Key： MEQPGDNZYFDJAH-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN(C2CCCC2)N=1)=O

Computed Properties

• Exact Mass: 194.105527694Da
• Monoisotopic Mass: 194.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.1Ų

Additional information on Methyl 1-cyclopentyl-1H-pyrazole-3-carboxylate

Methyl 1-cyclopentyl-1H-pyrazole-3-carboxylate (CAS No. 1006319-34-1): A Comprehensive Overview

Methyl 1-cyclopentyl-1H-pyrazole-3-carboxylate (CAS No. 1006319-34-1) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The cyclopentyl moiety and the pyrazole core contribute to its distinct chemical behavior, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Methyl 1-cyclopentyl-1H-pyrazole-3-carboxylate consists of a cyclopentyl group attached to a pyrazole ring, which is further esterified at the 3-position with a methyl group. This arrangement imparts specific electronic and steric properties that make it an attractive candidate for further functionalization. The compound's stability under various reaction conditions and its compatibility with multiple synthetic pathways enhance its utility in pharmaceutical research.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those containing the pyrazole scaffold, due to their diverse biological activities. Pyrazole derivatives have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. Methyl 1-cyclopentyl-1H-pyrazole-3-carboxylate, with its cyclopentyl substituent, represents an intriguing modification that could enhance the pharmacological properties of pyrazole-based molecules.

One of the most compelling aspects of Methyl 1-cyclopentyl-1H-pyrazole-3-carboxylate is its role as a key intermediate in the synthesis of more complex pharmacophores. The cyclopentyl group provides a rigid framework that can influence the binding affinity and selectivity of drug candidates. Additionally, the ester functionality at the 3-position offers a versatile handle for further chemical modifications, enabling the development of novel analogs with tailored biological activities.

Recent studies have demonstrated the efficacy of Methyl 1-cyclopentyl-1H-pyrazole-3-carboxylate in various drug discovery programs. For instance, researchers have utilized this compound to synthesize novel inhibitors targeting enzymes involved in cancer progression. The cyclopentyl moiety has been shown to enhance binding interactions with specific protein targets, leading to improved therapeutic efficacy. Furthermore, the pyrazole core contributes to the compound's ability to modulate biological pathways associated with inflammation and oxidative stress.

The synthesis of Methyl 1-cyclopentyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions that highlight its synthetic versatility. The process typically begins with the condensation of cyclopentanone with hydrazine hydrate to form cyclopentenylhydrazone, which is then cyclized to yield 1-cyclopentylpyrazole. Subsequent esterification with methyl chloroformate introduces the ester group at the 3-position, yielding the desired product. This synthetic route underscores the compound's accessibility and feasibility for large-scale production.

The chemical properties of Methyl 1-cyclopentyl-1H-pyrazole-3-carboxylate make it an excellent candidate for further exploration in medicinal chemistry. Its solubility profile, melting point, and spectroscopic characteristics provide valuable insights into its behavior in different environments. These properties are crucial for optimizing its use in pharmaceutical formulations and ensuring its stability during storage and transportation.

From a regulatory perspective, Methyl 1-cyclopentyl-1H-pyrazole-3-carboxylate is classified as a research chemical, intended for laboratory use only. Its handling requires adherence to standard safety protocols to ensure safe usage in experimental settings. The compound's low toxicity profile further enhances its appeal as a tool in drug discovery and development.

The future prospects of Methyl 1-cyclopentyl-1H-pyrazole-3-carboxylate are promising, given its potential applications across multiple therapeutic areas. Ongoing research aims to explore new synthetic methodologies that could improve its production efficiency and scalability. Additionally, computational modeling and high-throughput screening techniques are being employed to identify novel derivatives with enhanced biological activities.

In conclusion, Methyl 1-cyclopentyl-1H-pyrazole-3-carboxylate (CAS No. 1006319-34-1) is a versatile and valuable compound in pharmaceutical chemistry. Its unique structural features and synthetic accessibility make it an excellent intermediate for developing new drug candidates. The growing body of research on pyrazole derivatives underscores the importance of this compound in advancing therapeutic interventions across various diseases.